Cas no 2228731-91-5 (3-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoropropanoic acid
• CAS No: 2228731-91-5
• MF: C₁₂H₁₂F₂O₂
• MW: 226.219290733337
• CID: 6264775
• PubChem ID: 165668979
• Update Time: 2025-05-22

3-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoropropanoic acid
• EN300-1956490
• 2228731-91-5

• Inchi： 1S/C12H12F2O2/c13-12(14,11(15)16)7-9-6-5-8-3-1-2-4-10(8)9/h1-4,9H,5-7H2,(H,15,16)
• InChI Key： VMPSPHZQCKQNJU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C2C=CC=CC=2CC1)F

Computed Properties

• Exact Mass: 226.08053595g/mol
• Monoisotopic Mass: 226.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoropropanoic acid

3-(2,3-Dihydro-1H-inden-1-yl)-2,2-difluoropropanoic Acid: A Comprehensive Overview

3-(2,3-Dihydro-1H-inden-1-yl)-2,2-difluoropropanoic acid, also known by its CAS number NO2228731-91-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its synthesis, characterization, and biological activity.

The molecular structure of 3-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoropropanoic acid is characterized by a fused bicyclic system with a fluorinated substituent. The presence of the indene ring system provides a rigid framework that can influence the compound's physical properties and bioavailability. The two fluorine atoms at the 2-position of the propanoic acid moiety introduce electron-withdrawing effects, which can modulate the compound's reactivity and pharmacokinetic profile.

Recent studies have explored the synthesis of this compound through various routes, including palladium-catalyzed cross-coupling reactions and enantioselective syntheses. These methods have not only improved the yield but also enabled the preparation of enantiomerically pure samples, which are crucial for biological testing. For instance, researchers have utilized Suzuki-Miyaura coupling reactions to construct the indene core efficiently. The use of chiral ligands in these reactions has facilitated the asymmetric synthesis of this compound, making it more accessible for further investigation.

In terms of biological activity, 3-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoropropanoic acid has shown promise as a lead compound in drug discovery programs targeting various therapeutic areas. Preclinical studies have demonstrated its ability to modulate specific cellular pathways and receptors. For example, recent research has highlighted its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in conditions such as inflammation and neurological disorders.

The fluorinated substituents in this compound play a critical role in its pharmacological profile. Fluorine atoms are known to enhance lipophilicity and improve drug-like properties such as permeability and stability. These attributes make 3-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoropropanoic acid an attractive candidate for further optimization in medicinal chemistry campaigns. Researchers have employed structure-activity relationship (SAR) studies to identify key structural elements that contribute to its biological activity.

Moreover, computational modeling techniques such as molecular docking and dynamics simulations have been employed to study the interactions of this compound with target proteins. These studies provide insights into the binding modes and energetics that govern its activity. For instance, molecular dynamics simulations have revealed that the indene ring adopts a specific conformation that facilitates binding to the target receptor's active site.

The development of efficient analytical methods for characterizing this compound has also been a focus of recent research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been utilized to confirm its identity and purity. These methods are essential for ensuring the reliability of experimental data generated during preclinical studies.

In conclusion, 3-(2,3-dihydro-1H-inden-1-yl)-2,2-difluoropropanoic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with advancements in synthetic methodologies and computational tools, positions it as a promising lead compound for future drug development efforts.